Journal Name:Journal of Electron Spectroscopy and Related Phenomena
Journal ISSN:0368-2048
IF:1.993
Journal Website:http://www.sciencedirect.com/science/journal/03682048
Year of Origin:1972
Publisher:Elsevier
Number of Articles Per Year:102
Publishing Cycle:Monthly
OA or Not:Not
Journal of Electron Spectroscopy and Related Phenomena ( IF 1.993 ) Pub Date: 2023-05-15 , DOI:
10.1186/s40691-023-00338-8
Fashion image datasets, in which each fashion image has a label indicating its design attributes and styles, have contributed to the achievement of various machine learning techniques in the fashion industry. Computer vision studies have investigated labeling categories (such as fashion items, colors, materials, details, and styles) to create fashion image datasets for supervised learning. Although a considerable number of fashion image datasets has been developed, different style classification criteria exist because of a lack of understanding concerning fashion style. Since fashion styles reflect various design attributes, multiple styles can often be included in a single outfit. Thus, this study aims to build a Hybrid Style Framework to develop a fashion image dataset that can be efficiently applied to supervised learning. We conducted focus group interviews with six fashion experts to determine fashion style categories with which to classify hybrid styles in fashion images. We developed 1,206,931K-fashion image datasets and analyzed the hybrid style convergence. Finally, we applied the datasets to the machine learning model and verified the accuracy of the computer’s ability to recognize style. Overall, this study concludes that the Hybrid Style Framework and developed K-fashion image datasets are helpful, as they can be applied to data-driven fashion services to offer personalized fashion design solutions.
Journal of Electron Spectroscopy and Related Phenomena ( IF 1.993 ) Pub Date: 2023-03-25 , DOI:
10.1186/s40691-022-00323-7
Co-creation activities have shown dramatic development somewhat recently. The initial step of a productive co-creation technique originates from a comprehension of people’s practices inside of these websites. Based on the limited knowledge of online co-creation behaviour in the retail sector, particularly in fashion retailing, this study develops a latent class segmentation analysis that allows examining the diversity of co-creation behaviours. Thus, the main objective of this paper is to analyse the heterogeneity of co-creators’ behaviours in the online retail environment. This study examines different indicators that determine the co-creation behaviour of users such as co-creation value and activities, engagement with the company/brand, satisfaction with the co-creation process, intention to continue co-creating) in the Spanish fashion sector. Three different segments have been obtained: “full co-creator”, “co-creator oriented to the company/brand” and “co-creator oriented to other people” that show three distinct ways of co-creating with a fashion firm. The findings offer fashion retailers an interesting perspective for attracting customers to co-creation ventures during the fashion online shopping process.
Journal of Electron Spectroscopy and Related Phenomena ( IF 1.993 ) Pub Date: 2022-12-15 , DOI:
10.1186/s40691-022-00321-9
In recent years, rapid economic growth and a rising personal income have increased the demand for personalized services. To address this demand, the fashion industry and academia are increasingly analyzing and developing methods to provide personalized fashion design products. This study investigated an emotional data and data visualization-based design method for personalized fashion products. By visualizing emotions and involving consumers, we generated experimental designs to encourage interpersonal and emotional communication. In addition, we proposed methods for visualizing 28 levels of emotion in design elements, as well as a generative design process based on emotional and personal text messages. In fashion products, we used color and print to match the emotion and intensity of the emotion. As a result, 40 design experiment participants rated personalized fashion design tools, outcomes, and purchase intention positively. The highest score was received by the average value for expression of personality (4.43), purchase intention (4.38), and preference and recommendation (4.42). Consequently, this study could be applied to the use of personal data in generative fashion design, as well as the systemization of the data-driven design method for personalized and participatory fashion design.
Journal of Electron Spectroscopy and Related Phenomena ( IF 1.993 ) Pub Date: 2023-04-05 , DOI:
10.1186/s40691-023-00335-x
As a sports facility category, a sports bra is regarded as an enabling technology garment with advanced functions and new cultural meanings. Women, particularly elderly women, are encouraged to wear a sports bra during physical activity because wearing a sports bra can not only prevent them from exercise-induced injuries but also increase the acceptance of their bodies. However, most studies usually targeted younger women. The requirements and expectations of elderly women on sports bras differ from younger individuals. Hence, this study aims to advance and explore the design demands, providing insights into age-friendly sports bra design by using more permeable physical and psychological boundaries based on conceptual frameworks. The sports bra evaluation words were extracted and calculated to construct the network. The appearance frequency of keywords, closeness centrality, betweenness centrality, and interconnection between every pair of words were illustrated and analyzed by using semantic-based network analysis. Network analysis deduced that the discomfort of sports bras was closely related with the support, tightness, cup design, and strap design. Beside, thermal management contributes significantly to the comfort. The outlook of a sports bra was associated with cup design. The Page-rank result showed that cup, tightness, hot, straps and quality were the top five important design attributes. The unobservable mechanisms underlying the keywords provide an alternative model, which can help to explore the key improvements for sports bra design.
Journal of Electron Spectroscopy and Related Phenomena ( IF 1.993 ) Pub Date: 2023-02-25 , DOI:
10.1186/s40691-022-00327-3
This study investigates how livestream fashion shopping is associated with brick-and-mortar shopping, focusing on product uncertainty, and examines livestreaming’s role in reducing product uncertainty and promoting consumers’ purchase intention by adopting the Uncertainty reduction theory (URT). The study identifies the three product information sources (i.e., product demonstration, interaction with the seller, and other viewers’ reviews) that consumers use in livestream shopping via uncertainty-reducing strategies. PLS results (n = 292) indicate that consumers who rely on salespeople’s assistance as a product information source in brick-and-mortar shopping showed a positive perception of the two product information sources—interaction with the seller and other viewers’ reviews—in livestream shopping. The seller’s product demonstration played a significant role in reducing product uncertainty and subsequently affected purchase intention, while the other two information sources (i.e., interaction with the seller and other viewers’ reviews) affected the purchase intention directly. The findings extend the URT to improve our understanding of consumer information attainment in the livestream shopping context and exemplify a promising future for livestream fashion shopping by investigating its features that can potentially substitute for the brick-and-mortar shopping experience. Future studies can include motivational factors (i.e., service and/or technical barriers) in the model.
Journal of Electron Spectroscopy and Related Phenomena ( IF 1.993 ) Pub Date: 2022-12-25 , DOI:
10.1186/s40691-022-00320-w
This paper presented a systematic approach to electro-textile pressure sensors dependent on interdigitated capacitors (IDCs) printed on fabric. In this study, we proposed a highly sensitive, broad-range pressure sensor based on the combination of porous Ecoflex, carbon nanotubes (CNTs), and interdigitated electrodes. Firstly, characterizations of the interdigitated capacitor using silver ink on Cotton and Polyester fabric were completed by precision LCR meter across the frequency range from 1 to 300 kHz. The effect of the fabric on the performance of sensor sensitivity was included. Secondly, estimating and optimizing the volume fraction of CNTs and air gaps on the properties of composites are included. The presence of volume fraction CNTs enhanced the bond strength of composites and improved sensor deformability. The robustness of the presented sensor was demonstrated by testing under high pressure at 400 kPa for more than 20,000 cycles. Thirdly, the combination of CNTs and porous dielectric achieved a broad detection range (400 kPa) with a sensitivity range from 0.035 (at 400 kPa) to 0.15 $${\mathrm{KPa}}^{-1}$$ (at 50 kPa). Finally, the Cotton and Polyester substrate comparison demonstrates that selecting a suitable dielectric substrate affects sensor sensitivity and signal output.
Journal of Electron Spectroscopy and Related Phenomena ( IF 1.993 ) Pub Date: 2022-10-25 , DOI:
10.1186/s40691-022-00302-y
The aim of this study is to develop algorithms for automatic landmark extraction on women with various upper body types and body inclinations using the Grasshopper algorithm editor, which enables the user to interact with the 3D modeling interface. First, 15 landmarks were defined based on the morphological features of 3D body surfaces and clothing applications, from which automatic landmark extraction algorithms were developed. To verify the accuracy of the algorithms on various body shapes, this study determined criteria for key body shape factors (BMI, neck slope, upper body slope, and shoulder slope) that influence each landmark position, classified them into body shape groups and sorted the scan samples for each body type using the 6th SizeKorea database. The statistical differences between the scan-derived measurements and the SizeKorea measurements were compared, with an allowable tolerance of ISO 20685. In the case of landmarks with significant differences, the algorithm was modified. It was found that the algorithms were successfully applied to various upper body shapes, which improved the reliability and accuracy of the algorithm.
Journal of Electron Spectroscopy and Related Phenomena ( IF 1.993 ) Pub Date: 2022-05-25 , DOI:
10.1186/s40691-021-00282-5
Effect of hair conditioner formulated with Argan oil or Camellia oil was investigated on the protection of hair damaged by bleaching. Six different rinse-off type hair conditioners were made with the basic ingredients of hair conditioner and one of the following conditioning agent; Argan oil (AO), Camellia oil (CO), Palmitic acid (PA), Stearic acid (SA), Oleic acid (OA), and Linoleic acid (LA). L*, a*, b* color values and tensile strength, elongation were measured, and the amount of protein leak was examined using the Bradford Protein Assay. Statistical significance was tested using the SPSS statistical software. Although both AO and CO were effective in protecting the tensile properties of bleached hair, significant effects were observed with AO in enhancing the tensile strength and retaining the color of bleached hair. This might be due possibly to the difference in the composition of four major fatty acids in Argan oil and Camellia oil.
Journal of Electron Spectroscopy and Related Phenomena ( IF 1.993 ) Pub Date: 2023-07-15 , DOI:
10.1186/s40691-023-00344-w
During the Joseon Dynasty, light and convenient leather armors were developed to replace metal armors, which were heavy and difficult to manufacture. Leather armors allowed easy movement of the troops and, because arrows were the primary weapons at the time, provided them with protection. The excellent performance of leather armors can be attributed to their materials and manufacturing method. The scales of the leather armor relics are prepared by layering animal skins, attaching them with natural glue, and then coating their outer surface with lacquer. The lacquer extracted from the lacquer (Ott) tree is an excellent material with high strength, waterproofing and antiseptic properties, insect repellency, heat resistance, as well as chemical resistance. The superior performance of the leather scale was reported in old scripts; however, it has not been proven through scientific analysis and testing. Therefore, in this study, the physical and mechanical properties, impact resistance, and anti-stab performance of leather scales manufactured following the traditional method were investigated. The results confirmed the excellent protection, impact resistance, and mechanical properties of the leather specimens glued with fish glue and coated with lacquer compared to those of specimens glued with synthetic glue and uncoated specimens glued with fish glue. This study reveals the excellent properties of fish glue and lacquer, which enable them to be used in various industries.
Journal of Electron Spectroscopy and Related Phenomena ( IF 1.993 ) Pub Date: 2022-05-05 , DOI:
10.1186/s40691-021-00274-5
The purpose of this study is to develop a quantitative evaluation system that reflects the required performance factors that are important for a tracked vehicle crew jacket. We identified and analyzed the necessary performance factors obtained from a focus group interview and a questionnaire survey. Further, we proposed a new method of calculating weights and developed a quantitative evaluation system. This system featured an equation that calculated the evaluation score out of 100, using the factors’ percentages in the total factor as factor weights. The system’s application was verified by the assessment of subfactors by active-duty soldiers, and by confirmation that the results of the developed factor scores reflected the proposed development direction. The study is significant for its provision of a comprehensive and quantitative evaluation system which has not existed before for protective clothing design, as well as for the verification of the system’s application through the process of protective clothing development. The quantitative evaluation system and its development process described in this study may be referenced and widely deployed due to its use of a Likert scale, which is commonly used as a subjective sensory evaluation tool.
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Major Disciplines | Sub Discipline | TOP | Summarize |
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物理4区 | SPECTROSCOPY 光谱学4区 | Not | Not |
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